Cas no 95311-96-9 (Lucidenic acid C)

Lucidenic acid C is a triterpenoid compound derived from Ganoderma lucidum (Reishi mushroom), known for its bioactive properties. It exhibits notable pharmacological potential, including anti-inflammatory, antioxidant, and cytotoxic activities against certain cancer cell lines. Structurally, it belongs to the lanostane-type triterpenes, characterized by a tetracyclic core with hydroxyl and carboxyl functional groups. Research suggests its role in modulating cellular signaling pathways, such as NF-κB and MAPK, contributing to its therapeutic effects. Lucidenic acid C is of interest in natural product chemistry and drug discovery due to its selective bioactivity and relatively low cytotoxicity in normal cells. Analytical methods like HPLC and LC-MS are typically employed for its isolation and characterization.

Lucidenic acid C structure

Product Name:Lucidenic acid C

CAS No:95311-96-9

MF:C₂₇H₄₀O₇

MW:476.60230922699

CID:2004023

Update Time:2025-05-28

Lucidenic acid C Chemical and Physical Properties

Names and Identifiers

- Lucidenic acid C
- Lucidenic-acid-C
- (3beta,5alpha,7beta,12beta)-3,7,12-Trihydroxy-4,4,14-trimethyl-11,15-dioxo-chol-8-en-24-oic acid
- (3β,5α,7β,12β)-3,7,12-Trihydroxy-4,4,14-trimethyl-11,15-dioxochol-8-en-24-oic acid (ACI)
- (+)-Lucidenic acid C
- Inchi： 1S/C27H40O7/c1-13(7-8-19(31)32)14-11-18(30)27(6)20-15(28)12-16-24(2,3)17(29)9-10-25(16,4)21(20)22(33)23(34)26(14,27)5/h13-17,23,28-29,34H,7-12H2,1-6H3,(H,31,32)/t13-,14-,15+,16+,17+,23-,25+,26+,27+/m1/s1
- InChI Key： XIMQDJNNBMWDIH-YAQOJFSYSA-N
- SMILES： C[C@@]12C(=O)C[C@H]([C@H](C)CCC(=O)O)[C@@]1(C)[C@H](O)C(=O)C1[C@]3(CC[C@H](O)C(C)(C)[C@@H]3C[C@@H](C2=1)O)C

Computed Properties

Exact Mass: 476.27700
Monoisotopic Mass: 476.27740361 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 34
Rotatable Bond Count: 4
Complexity: 966
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 476.6
XLogP3: 1.9
Topological Polar Surface Area: 132

Experimental Properties

Color/Form: Powder
Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.25 g/l) (25 º C),
PSA: 132.13000
LogP: 2.89710

Lucidenic acid C Pricemore >>

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